Cas no 1609581-44-3 (7-Chloro-6-methyl-[1,2,4]triazolo[1,5-a]pyrimidine)

• Product Name: 7-Chloro-6-methyl-[1,2,4]triazolo[1,5-a]pyrimidine
• CAS No: 1609581-44-3
• MF: C₆H₅ClN₄
• MW: 168.583698987961
• CID: 5058526
• Update Time: 2025-06-08

7-Chloro-6-methyl-[1,2,4]triazolo[1,5-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 7-Chloro-6-methyl-[1,2,4]triazolo[1,5-a]pyrimidine
• 7-Chloro-6-methyl[1,2,4]triazolo[1,5-a]pyrimidine

• Inchi： 1S/C6H5ClN4/c1-4-2-8-6-9-3-10-11(6)5(4)7/h2-3H,1H3
• InChI Key： CPMMOWWETOPZBI-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=NC2=NC=NN12

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 154
• XLogP3: 1.4
• Topological Polar Surface Area: 43.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrimidines

Additional information on 7-Chloro-6-methyl-[1,2,4]triazolo[1,5-a]pyrimidine

Comprehensive Overview of 7-Chloro-6-methyl-[1,2,4]triazolo[1,5-a]pyrimidine (CAS No. 1609581-44-3)

7-Chloro-6-methyl-[1,2,4]triazolo[1,5-a]pyrimidine (CAS No. 1609581-44-3) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound belongs to the [1,2,4]triazolo[1,5-a]pyrimidine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

The molecular structure of 7-Chloro-6-methyl-[1,2,4]triazolo[1,5-a]pyrimidine features a fused triazole and pyrimidine ring system, which contributes to its stability and reactivity. This structural motif is often associated with high binding affinity to biological targets, making it a valuable scaffold in medicinal chemistry. Recent studies have highlighted its role in modulating enzyme activity, which aligns with the growing interest in targeted therapies and precision medicine.

In the context of current trends, 7-Chloro-6-methyl-[1,2,4]triazolo[1,5-a]pyrimidine is being investigated for its potential in addressing antibiotic resistance, a critical global health challenge. Its mechanism of action, which involves interference with microbial metabolic pathways, offers a promising avenue for developing novel antimicrobial agents. This aligns with the surge in searches for "new antibiotic compounds" and "alternatives to traditional antibiotics" in scientific databases and AI-driven research tools.

Another area of interest is the compound's application in agrochemicals. The [1,2,4]triazolo[1,5-a]pyrimidine core has demonstrated efficacy in plant protection, particularly as a fungicide or herbicide. With the increasing demand for sustainable farming solutions, researchers are exploring its use in eco-friendly crop protection products. This resonates with the rising popularity of searches like "green chemistry in agriculture" and "biodegradable pesticides."

From a synthetic chemistry perspective, CAS No. 1609581-44-3 serves as a versatile intermediate for further functionalization. Its chloro and methyl substituents provide reactive sites for cross-coupling reactions, enabling the creation of derivatives with tailored properties. This adaptability is crucial for high-throughput screening and structure-activity relationship (SAR) studies, which are central to modern drug discovery pipelines.

The compound's physicochemical properties, such as solubility and lipophilicity, are also under scrutiny, as these factors influence its bioavailability and pharmacokinetic profile. These characteristics are particularly relevant for researchers querying "optimizing drug-like properties" or "improving compound bioavailability" in search engines and AI platforms.

In summary, 7-Chloro-6-methyl-[1,2,4]triazolo[1,5-a]pyrimidine (CAS No. 1609581-44-3) represents a multifaceted compound with broad applicability in life sciences. Its relevance to contemporary research themes, such as antibiotic resistance, sustainable agriculture, and drug discovery, ensures its continued prominence in scientific literature and industrial applications. As innovation in these fields accelerates, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in health and agriculture.